Cas no 1373920-69-4 (3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde)

• Product Name: 3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde
• CAS No: 1373920-69-4
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD22201016
• CID: 4594394
• Update Time: 2025-05-22

3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-Methoxy-2-Methylbenzaldehyde, 97%
• 3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde

• MDL： MFCD22201016
• Inchi： 1S/C9H8ClFO2/c1-5-6(4-12)3-7(11)9(13-2)8(5)10/h3-4H,1-2H3
• InChI Key： WYIOQVLMXMOGQK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=C(OC)C(Cl)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde

3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde (CAS No. 1373920-69-4): A Comprehensive Overview

3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde (CAS No. 1373920-69-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This multifunctional benzaldehyde derivative is characterized by its unique molecular structure, which combines halogenated and methoxy substituents, making it a valuable intermediate in synthetic chemistry. Its CAS number 1373920-69-4 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced applications.

The compound's structural features, including the chloro, fluoro, and methoxy groups, contribute to its reactivity and versatility. These functional groups enable 3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde to participate in a wide range of chemical reactions, such as nucleophilic substitutions, cross-coupling reactions, and condensation processes. This adaptability has made it a key building block in the synthesis of complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, the demand for halogenated benzaldehydes like CAS 1373920-69-4 has surged due to their role in drug discovery and agrochemical innovation. Researchers are increasingly exploring its potential in catalysis, material science, and green chemistry, aligning with global trends toward sustainable and efficient synthetic methodologies. The compound's electron-withdrawing substituents also enhance its utility in photocatalysis and electrochemical applications, addressing growing interest in renewable energy and environmental remediation technologies.

From a commercial perspective, 3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde is available in high-purity grades to meet the stringent requirements of GMP-compliant manufacturing and laboratory-scale research. Suppliers often highlight its stability under controlled conditions and compatibility with modern analytical techniques, such as HPLC and NMR spectroscopy. These qualities make it a reliable choice for quality control and method validation in industrial and academic settings.

The compound's safety profile and regulatory compliance are also critical considerations for end-users. While CAS 1373920-69-4 is not classified as a hazardous material under major regulatory frameworks, proper handling protocols are recommended to ensure workplace safety and environmental protection. This aligns with broader industry priorities, such as ESG (Environmental, Social, and Governance) compliance and responsible sourcing of chemical raw materials.

Looking ahead, 3-Chloro-5-fluoro-4-methoxy-2-methylbenzaldehyde is poised to play a pivotal role in emerging technologies, including bioconjugation and nanomaterial synthesis. Its customizable reactivity and scalable production make it a candidate for next-generation applications in personalized medicine and smart materials. As research continues to uncover new uses for this compound, its market relevance is expected to grow, driven by innovation and interdisciplinary collaboration.